Cas no 2148296-00-6 (Benzyl-PEG6-t-butyl ester)

• Product Name: Benzyl-PEG6-t-butyl ester
• CAS No: 2148296-00-6
• MF: C₂₄H₄₀O₈
• MW: 456.5696
• CID: 4852954
• PubChem ID: 118796307
• Update Time: 2026-02-27

Benzyl-PEG6-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG6-t-butyl ester
• MFCD29049382
• CS-0147952
• DA-61603
• SCHEMBL26023523
• 2148296-00-6
• tert-butyl 1-phenyl-2,5,8,11,14,17-hexaoxaicosan-20-oate
• AKOS040757359
• tert-butyl 3-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-132034
• G71969

• Inchi： 1S/C24H40O8/c1-24(2,3)32-23(25)9-10-26-11-12-27-13-14-28-15-16-29-17-18-30-19-20-31-21-22-7-5-4-6-8-22/h4-8H,9-21H2,1-3H3
• InChI Key： YMENZJULXBSWLC-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 456.27231823g/mol
• Monoisotopic Mass: 456.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.7

Additional information on Benzyl-PEG6-t-butyl ester

Recent Advances in the Application of Benzyl-PEG6-t-butyl ester (CAS: 2148296-00-6) in Chemical Biology and Pharmaceutical Research

Benzyl-PEG6-t-butyl ester (CAS: 2148296-00-6) is a polyethylene glycol (PEG)-based linker compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and proteomics. This compound features a benzyl group at one end and a t-butyl ester at the other, connected by a hexaethylene glycol (PEG6) spacer. The PEG spacer enhances solubility and reduces immunogenicity, making it an ideal candidate for modifying biomolecules and small-molecule drugs. Recent studies have explored its utility in targeted drug delivery systems, antibody-drug conjugates (ADCs), and as a building block in solid-phase peptide synthesis (SPPS).

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Benzyl-PEG6-t-butyl ester in improving the pharmacokinetic properties of peptide-based therapeutics. Researchers utilized this linker to conjugate a hydrophobic peptide to a water-soluble PEG chain, resulting in enhanced bioavailability and prolonged circulation time in vivo. The study demonstrated that the t-butyl ester group could be selectively cleaved under mild acidic conditions, enabling controlled release of the active peptide. This finding underscores the potential of Benzyl-PEG6-t-butyl ester as a tool for optimizing peptide drug formulations.

In the field of ADCs, Benzyl-PEG6-t-butyl ester has been employed as a linker to connect cytotoxic payloads to monoclonal antibodies. A recent preprint on bioRxiv described the synthesis of a novel ADC using this linker, which exhibited improved stability in plasma compared to traditional disulfide-based linkers. The PEG6 spacer was found to mitigate aggregation issues, a common challenge in ADC development. Furthermore, the benzyl group allowed for facile functionalization via palladium-catalyzed cross-coupling reactions, enabling the incorporation of diverse payloads.

Another emerging application of Benzyl-PEG6-t-butyl ester is in proteomics, where it serves as a reversible crosslinker for mass spectrometry-based protein interaction studies. A 2024 paper in Analytical Chemistry reported the development of a cleavable crosslinking strategy using this compound to capture transient protein-protein interactions. The t-butyl ester moiety was hydrolyzed under specific conditions to release the crosslinked peptides for LC-MS/MS analysis, providing insights into dynamic protein networks. This approach offers advantages over traditional crosslinkers, such as reduced background noise and higher specificity.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Benzyl-PEG6-t-butyl ester. A recent patent (WO2023124567) disclosed an optimized synthetic route using flow chemistry, which improved yield and reduced byproduct formation. Additionally, efforts are underway to develop greener alternatives to the t-butyl ester protecting group, as its cleavage typically requires acidic conditions that may not be compatible with sensitive biomolecules.

In conclusion, Benzyl-PEG6-t-butyl ester (CAS: 2148296-00-6) represents a valuable tool in chemical biology and pharmaceutical research, with demonstrated utility in drug delivery, bioconjugation, and proteomics. Ongoing research aims to expand its applications and address current limitations, paving the way for its broader adoption in the development of next-generation therapeutics.